Cas no 2228799-44-6 (4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol)

• Product Name: 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol
• CAS No: 2228799-44-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6318324
• PubChem ID: 165655718
• Update Time: 2025-05-26

4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol
• EN300-1805837
• 2228799-44-6

• Inchi： 1S/C12H15N3O/c1-7-4-9(5-8(2)12(7)16)11-10(13)6-14-15(11)3/h4-6,16H,13H2,1-3H3
• InChI Key： LBNIOZRLSZQBSJ-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol

Introduction to 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol (CAS No. 2228799-44-6)

4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol, identified by its Chemical Abstracts Service (CAS) number 2228799-44-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core linked to a dimethylphenolic moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification, making it a versatile scaffold for drug discovery and medicinal chemistry applications.

The structural framework of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol incorporates key pharmacophoric elements that are commonly explored in the development of therapeutic agents. The pyrazole ring, known for its role in various bioactive molecules, contributes to hydrogen bonding capabilities and spatial orientation, which are critical for receptor interactions. Additionally, the dimethylphenol component introduces lipophilicity and potential redox activity, enhancing the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol and biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory pathways. For instance, preliminary virtual screening experiments have indicated potential binding affinity to Janus kinases (JAKs), which are central mediators in immune responses. Such findings align with the growing interest in developing small-molecule modulators of JAK signaling for therapeutic purposes.

The synthesis of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol represents a sophisticated interplay of organic reactions. Key synthetic steps involve the condensation of appropriately substituted pyrazole derivatives with dimethylaniline precursors, followed by functional group transformations to introduce the amino and hydroxyl groups at specific positions. These synthetic methodologies highlight the compound's accessibility while maintaining high regioselectivity—a crucial factor in pharmaceutical development.

In the context of drug discovery, the versatility of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol extends to its derivatization potential. By modifying either the pyrazole or phenolic components, researchers can generate libraries of analogs with tailored biological properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where structural diversity is essential for identifying lead compounds with optimized efficacy and safety profiles.

Emerging research also explores the role of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol in beyond-the-box applications. For example, its redox-active nature makes it a candidate for studying oxidative stress mechanisms in cellular biology. Furthermore, its ability to form coordination complexes with metal ions suggests potential uses in metallodrug development—a field that intersects chemistry and medicine to create novel therapeutic agents.

The compound's physicochemical properties are another area of active investigation. Its solubility profile, melting point, and stability under various conditions are critical parameters that influence its formulation as a drug or research chemical. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics.

Ethical considerations in pharmaceutical research necessitate rigorous evaluation of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol's safety profile before clinical translation. Preclinical studies focusing on toxicity assays and pharmacokinetic assessments are essential steps toward ensuring its suitability for further development. Collaborative efforts between synthetic chemists and biologists facilitate a holistic approach to evaluating such compounds.

The future direction of research on 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2,6-dimethylphenol may include exploring its role in precision medicine applications. By integrating genomics data with computational modeling, scientists can predict how variations in patient genetics might influence responses to this compound. Such personalized medicine approaches hold promise for enhancing treatment outcomes across diverse populations.

In conclusion, 4-(4-amino--{molecular target}--{synthetic strategy}) exhibits remarkable potential as a pharmacological scaffold due to its unique structural features and functional groups. Ongoing studies continue to uncover new avenues for its application in drug discovery, ranging from modulating inflammatory pathways to exploring metal-based therapies. As research progresses, this compound will likely remain at the forefront of medicinal chemistry innovation.